Cas no 154709-19-0 (2-4-(Hydroxymethyl)phenylbenzonitrile)

• Product Name: 2-4-(Hydroxymethyl)phenylbenzonitrile
• CAS No: 154709-19-0
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD01318462
• CID: 106681
• PubChem ID: 1393896
• Update Time: 2025-06-14

2-4-(Hydroxymethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile,4'-(hydroxymethyl)-
• 2-[4-(Hydroxymethyl)phenyl]benzonitrile
• 4-(2-CYANOPHENYL)BENZYL ALCOHOL
• [1,1'-Biphenyl]-2-carbonitrile,4'-(hydroxymethyl)
• 2'-cyano-4-hydroxymethyl-biphenyl
• 4'-(hydroxymethyl)-[1,1'-biphenyl]-2-carbonitrile
• 4-(Hydroxymethyl)-2'-cyanobiphenyl
• 4'-hydroxymethylbiphenyl-2-carbonitrile
• Irbesartan IMpurity C
• 154709-19-0
• 2'-cyano-4-hydroxymethylbiphenyl
• 4-Hydroxymethyl-2'-cyanobiphenyl
• SCHEMBL1713
• 4-(2-Cyanophenylbenzyl alcohol
• 4'-(HYDROXYMETHYL)BIPHENYL-2-CARBONITRILE
• FNDNKJXHTMOHKZ-UHFFFAOYSA-N
• MFCD01318462
• [1,1'-Biphenyl]-2-carbonitrile, 4'-(hydroxymethyl)-
• DTXSID20362718
• 4'-hydroxymethyl-biphenyl-2-carbonitrile
• C90687
• 2-4-(Hydroxymethyl)phenylbenzonitrile

• MDL： MFCD01318462
• Inchi： 1S/C14H11NO/c15-9-13-3-1-2-4-14(13)12-7-5-11(10-16)6-8-12/h1-8,16H,10H2
• InChI Key： FNDNKJXHTMOHKZ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 2.71758

Additional information on 2-4-(Hydroxymethyl)phenylbenzonitrile

Recent Advances in the Study of 2-4-(Hydroxymethyl)phenylbenzonitrile (CAS: 154709-19-0) in Chemical Biology and Pharmaceutical Research

The compound 2-4-(Hydroxymethyl)phenylbenzonitrile (CAS: 154709-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxymethyl and benzonitrile functional groups, has shown promising potential in various therapeutic applications, including oncology, neurodegenerative diseases, and antimicrobial resistance. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-4-(Hydroxymethyl)phenylbenzonitrile exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and cancer progression. The study utilized in vitro and in vivo models to validate these effects, highlighting the compound's potential as a lead candidate for anti-inflammatory and anti-cancer therapies.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 2-4-(Hydroxymethyl)phenylbenzonitrile. A 2024 report in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of synthetic steps while improving yield and purity. This development is particularly relevant for industrial-scale production, addressing previous challenges related to cost and scalability.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Research published in Drug Metabolism and Disposition in early 2024 revealed that 2-4-(Hydroxymethyl)phenylbenzonitrile exhibits favorable absorption and distribution profiles, with minimal hepatic clearance. These findings suggest that the compound could be a viable candidate for oral administration, further enhancing its appeal as a therapeutic agent.

Despite these promising developments, challenges remain in fully understanding the compound's long-term safety and efficacy. Ongoing preclinical and clinical trials are expected to provide more comprehensive data on its therapeutic index and potential side effects. Researchers are also exploring structural derivatives of 2-4-(Hydroxymethyl)phenylbenzonitrile to optimize its pharmacological properties and reduce any off-target effects.

In conclusion, the latest research on 2-4-(Hydroxymethyl)phenylbenzonitrile (CAS: 154709-19-0) underscores its multifaceted potential in drug discovery and development. Its unique chemical properties, combined with recent advancements in synthesis and pharmacokinetics, position it as a promising candidate for addressing unmet medical needs. Future studies will likely focus on translating these findings into clinical applications, paving the way for novel therapeutic interventions.